dimethyl 2-[3-[(3S,4R,6S,7S,8R,8aR)-6-[2-(2-hydroxyethoxy)phenyl]-1'-(2-methoxyethoxycarbonyl)-1,2'-dioxo-3,4-diphenyl-8-(4-pyrimidin-2-ylpiperazine-1-carbonyl)spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]-5'-yl]prop-2-ynyl]propanedioate
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Overview
Description
2-[3-[(3S,4R,6S,7S,8R,8aR)-6-[2-(2-hydroxyethoxy)phenyl]-1'-[2-methoxyethoxy(oxo)methyl]-1,2'-dioxo-8-[oxo-[4-(2-pyrimidinyl)-1-piperazinyl]methyl]-3,4-diphenyl-5'-spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]yl]prop-2-ynyl]propanedioic acid dimethyl ester is a stilbenoid.
Scientific Research Applications
Reaction Mechanisms and Structural Analysis
The compound , being a complex organic molecule, has been a subject of various studies focusing on its reaction mechanisms and structural analysis. For instance, Mashevskaya et al. (2004) explored reactions involving similar heterocyclic compounds, highlighting the structural intricacies through X-ray analysis (Mashevskaya et al., 2004). Additionally, Khrustalev et al. (2008) studied the weak interactions in barbituric acid derivatives, providing insights into the stability of intermolecular complexes formed by such compounds (Khrustalev et al., 2008).
Photochromic Properties
Research by Hong Li et al. (2015) on a new spiro[indoline-naphthaline]oxazine derivative, a compound structurally related to the one , delves into its photochromic properties. They found that the compound exhibited excellent photochromic properties in different solvents (Hong Li et al., 2015).
Application in Synthesis of Heterocyclic Systems
The compound's relevance extends to the synthesis of various heterocyclic systems. For example, the work of Kurihara et al. (1983) discusses the synthesis of pyrrolo[1,2-a]pyrimidine derivatives, which are important in medicinal chemistry (Kurihara et al., 1983).
Antimicrobial Activity
A study by Hafez et al. (2016) utilized a related compound in the synthesis of new antimicrobial agents. Their research underscores the potential of such compounds in developing novel pharmaceuticals with antimicrobial properties (Hafez et al., 2016).
Properties
Molecular Formula |
C55H54N6O13 |
---|---|
Molecular Weight |
1007 g/mol |
IUPAC Name |
dimethyl 2-[3-[(3S,4R,6S,7S,8R,8aR)-6-[2-(2-hydroxyethoxy)phenyl]-1'-(2-methoxyethoxycarbonyl)-1,2'-dioxo-3,4-diphenyl-8-(4-pyrimidin-2-ylpiperazine-1-carbonyl)spiro[4,6,8,8a-tetrahydro-3H-pyrrolo[2,1-c][1,4]oxazine-7,3'-indole]-5'-yl]prop-2-ynyl]propanedioate |
InChI |
InChI=1S/C55H54N6O13/c1-69-32-33-73-54(68)60-41-23-22-35(14-12-20-39(49(64)70-2)50(65)71-3)34-40(41)55(52(60)67)43(48(63)58-26-28-59(29-27-58)53-56-24-13-25-57-53)45-51(66)74-46(37-17-8-5-9-18-37)44(36-15-6-4-7-16-36)61(45)47(55)38-19-10-11-21-42(38)72-31-30-62/h4-11,13,15-19,21-25,34,39,43-47,62H,20,26-33H2,1-3H3/t43-,44-,45-,46+,47+,55-/m1/s1 |
InChI Key |
NMHFAXRTWCWMAY-DFSPRCJXSA-N |
Isomeric SMILES |
COCCOC(=O)N1C2=C(C=C(C=C2)C#CCC(C(=O)OC)C(=O)OC)[C@@]3(C1=O)[C@H]([C@@H]4C(=O)O[C@H]([C@H](N4[C@H]3C5=CC=CC=C5OCCO)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)N8CCN(CC8)C9=NC=CC=N9 |
SMILES |
COCCOC(=O)N1C2=C(C=C(C=C2)C#CCC(C(=O)OC)C(=O)OC)C3(C1=O)C(C4C(=O)OC(C(N4C3C5=CC=CC=C5OCCO)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)N8CCN(CC8)C9=NC=CC=N9 |
Canonical SMILES |
COCCOC(=O)N1C2=C(C=C(C=C2)C#CCC(C(=O)OC)C(=O)OC)C3(C1=O)C(C4C(=O)OC(C(N4C3C5=CC=CC=C5OCCO)C6=CC=CC=C6)C7=CC=CC=C7)C(=O)N8CCN(CC8)C9=NC=CC=N9 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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